Cas no 1427441-35-7 (Methyl 4-cyano-3-fluoro-5-ethylbenzoate)

• Product Name: Methyl 4-cyano-3-fluoro-5-ethylbenzoate
• CAS No: 1427441-35-7
• MF: C₁₁H₁₀FNO₂
• MW: 207.201006412506
• CID: 4952726
• Update Time: 2025-10-29

Methyl 4-cyano-3-fluoro-5-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-3-fluoro-5-ethylbenzoate

• Inchi： 1S/C11H10FNO2/c1-3-7-4-8(11(14)15-2)5-10(12)9(7)6-13/h4-5H,3H2,1-2H3
• InChI Key： GWVGSSAGQLVKST-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)OC)C=C(C=1C#N)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.4
• Topological Polar Surface Area: 50.1

Additional information on Methyl 4-cyano-3-fluoro-5-ethylbenzoate

Methyl 4-cyano-3-fluoro-5-ethylbenzoate (CAS No. 1427441-35-7): An Overview of a Versatile Compound in Pharmaceutical Research

Methyl 4-cyano-3-fluoro-5-ethylbenzoate (CAS No. 1427441-35-7) is a unique and versatile compound that has garnered significant attention in the field of pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its distinctive chemical structure, exhibits a combination of functional groups that make it an attractive candidate for various medicinal chemistry studies.

The chemical structure of Methyl 4-cyano-3-fluoro-5-ethylbenzoate consists of a benzoate core with a cyano group at the 4-position, a fluoro substituent at the 3-position, and an ethyl group at the 5-position. The presence of these functional groups imparts specific physicochemical properties to the molecule, such as enhanced solubility and metabolic stability, which are crucial for optimizing drug candidates.

Recent studies have highlighted the potential of Methyl 4-cyano-3-fluoro-5-ethylbenzoate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a promising lead for the development of new anti-inflammatory drugs. The cyano group is known to enhance the biological activity of molecules by modulating their interactions with target proteins, while the fluoro and ethyl substituents contribute to improved pharmacokinetic profiles.

In addition to its anti-inflammatory properties, Methyl 4-cyano-3-fluoro-5-ethylbenzoate has also been investigated for its potential as an anticancer agent. Studies conducted by researchers at the National Cancer Institute have demonstrated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action is believed to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

The synthetic accessibility of Methyl 4-cyano-3-fluoro-5-ethylbenzoate is another factor that contributes to its appeal in pharmaceutical research. The compound can be synthesized through well-established chemical routes, such as the reaction of 4-cyano-3-fluoro-5-ethylbenzoic acid with methanol in the presence of a suitable catalyst. This ease of synthesis allows for rapid and cost-effective production, which is essential for large-scale drug development.

In terms of safety and toxicity, preliminary studies have indicated that Methyl 4-cyano-3-fluoro-5-ethylbenzoate exhibits low toxicity profiles at therapeutic concentrations. However, further preclinical and clinical evaluations are necessary to fully assess its safety and efficacy in humans. These studies will provide valuable insights into the potential side effects and long-term safety of this compound.

The future prospects for Methyl 4-cyano-3-fluoro-5-ethylbenzoate are promising. Ongoing research is focused on optimizing its pharmacological properties through structure-based drug design approaches. By modifying the functional groups or introducing additional substituents, scientists aim to enhance the potency and selectivity of this compound for specific therapeutic targets.

In conclusion, Methyl 4-cyano-3-fluoro-5-ethylbenzoate (CAS No. 1427441-35-7) represents a valuable addition to the arsenal of compounds used in pharmaceutical research. Its unique chemical structure, combined with its promising biological activities and synthetic accessibility, positions it as a potential lead for the development of novel therapeutics in various disease areas. As research continues to advance, it is likely that this compound will play an increasingly important role in shaping the future landscape of drug discovery and development.